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Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805

Essential Safety and Handling Guide for 2,10-
Dodecadiyne

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for 2,10-Dodecadiyne, a member of the alkadiyne family. Adherence
to these procedures is critical for maintaining a safe laboratory environment.

Chemical Profile and Hazards

2,10-Dodecadiyne is a colorless liquid.[1] While some safety data sheets (SDS) state that at
its given concentration, it is not considered hazardous to health, others classify it as a
combustible liquid that may be fatal if swallowed and enters airways.[2][3] Repeated exposure
may also cause skin dryness or cracking.[4]
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Physical and Chemical Properties

Physical State Liquid[1][2]
Appearance Colorless[1][2]
Odor No information available[1][2]

Molecular Formula

C12H18[5][6]

Molecular Weight

162.27 g/mol [5]

Boiling Point

103 - 104 °C / 217.4 - 219.2 °F[1]

Hazard ldentification

GHS Classification

Flammability

Combustible liquid[3]

Aspiration Hazard

Category 1: May be fatal if swallowed and

enters airways[3][4]

Skin Corrosion/Irritation

Causes skin irritation[7]

Eye Damage/Irritation

Causes serious eye irritation[7]

Specific Target Organ Toxicity

May cause respiratory irritation[7]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure safety.
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Protection Type

Required PPE

Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][8]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber). Lab

coat or coveralls.

Inspect gloves for integrity
before use.[2] Remove gloves
carefully to avoid skin

contamination.[2]

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation.[2][8]

If vapors or aerosols are
generated, a half-mask
respirator with an appropriate
filter (e.g., EN140 with EN141

filter) is recommended.[2]

Procedural Guidance: Handling and Storage

Proper handling and storage protocols are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

e Ensure adequate ventilation in the work area.[2][8]

e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not ingest or inhale.[1][2]

o Keep away from heat, sparks, open flames, and other ignition sources.[3]

e Use non-sparking tools.[8]

e Handle in accordance with good industrial hygiene and safety practices.[2]

Storage:
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8]
o Store locked up.[3][4]

e Incompatible materials to avoid include strong oxidizing agents, acids, and bases.[8]

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are crucial.

Exposure Type First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[1][2]

Remove to fresh air. Get medical attention if

Inhalation
symptoms occur.[1][2]
Do NOT induce vomiting.[3][4] Clean mouth with
) water and drink plenty of water afterwards.
Ingestion

Immediately call a POISON CENTER or doctor.
[11[2][31[4]

In case of fire, use extinguishing media appropriate for the surrounding environment, such as
carbon dioxide (COZ2), dry chemical, or chemical foam.[8] Firefighters should wear self-
contained breathing apparatus and full protective gear.[2][8]

Disposal Plan

Chemical waste must be managed in accordance with local, regional, and national regulations.

[1]

Waste Disposal:
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» Dispose of contents and container to an approved waste disposal plant.[3]
» Do not release into the environment.[2]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

Below is a logical workflow for the safe handling and disposal of 2,10-Dodecadiyne.
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Workflow for Safe Handling and Disposal of 2,10-Dodecadiyne

Preparation

Review Safety Data Sheet (SDS)

Ensure Adequate Ventilation

Don Personal Protective Equipment (PPE)

Begin Experiment

Hangling
A

Transfer Chemical in a Fume Hood

Disposal
-

licollec( Waste in a Labeled, Compatible Container

l

Follow ional and Regulatory Disposal ‘

Use Non-Sparking Tools

fafter Use

Fire: Use Appropriate Extinguishing Media Spill: Absorb with Inert Material Exposure: Follow First Aid Measures

Stojage

Store in a Tightly Closed Container

Keep in a Cool, Dry, Well-Ventilated Area

Store Locked Up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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